Cas no 153774-39-1 (Allyl 3-amino-4-fluorobenzoate)

• Product Name: Allyl 3-amino-4-fluorobenzoate
• CAS No: 153774-39-1
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• MDL: MFCD20723071
• CID: 106325
• PubChem ID: 22168565
• Update Time: 2025-09-27

Allyl 3-amino-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-amino-4-fluoro-, 2-propen-1-yl ester
• Allyl 3-amino-4-fluorobenzoate
• Benzoic acid, 3-amino-4-fluoro-, 2-propenyl ester (9CI)
• AK438415
• 153774-39-1
• SCHEMBL5108824
• MFCD20723071
• AKOS027398825
• Allyl3-amino-4-fluorobenzoate
• CS-0187301
• C72906
• prop-2-enyl 3-amino-4-fluorobenzoate
• DS-18799
• PROP-2-EN-1-YL 3-AMINO-4-FLUOROBENZOATE

• MDL： MFCD20723071
• Inchi： 1S/C10H10FNO2/c1-2-5-14-10(13)7-3-4-8(11)9(12)6-7/h2-4,6H,1,5,12H2
• InChI Key： SNZWNIMUYPJNCE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OCC=C)=CC=1N

Computed Properties

• Exact Mass: 195.0696
• Monoisotopic Mass: 195.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.8

Experimental Properties

• PSA: 52.32